Cas no 57569-50-3 (a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)-)

• Product Name: a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)-
• CAS No: 57569-50-3
• MF: C₉H₁₅ClO₅
• MW: 238.665402650833
• CID: 371756
• PubChem ID: 3081514
• Update Time: 2025-04-19

a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)-
• (3aR,5S,6S,6aR)-5-[(1S)-2-chloro-1-hydroxyethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• 1,2-isopropylidene-6-chloro-deoxyglucofuranose
• 6-Chloro-6-deoxy-1,2-O-(1-methylethylidene)hexofuranose
• alpha-D-Glucofuranose, 6-chloro-6-deoxy-1,2,-O-(1-methylethylidene)-
• DTXSID20973141
• 57569-50-3
• ICDXG

• Inchi： 1S/C9H15ClO5/c1-9(2)14-7-5(12)6(4(11)3-10)13-8(7)15-9/h4-8,11-12H,3H2,1-2H3/t4-,5+,6-,7-,8-/m1/s1
• InChI Key： HKYRYCXJSHWKHQ-OZRXBMAMSA-N
• SMILES： ClC[C@H]([C@@H]1[C@@H]([C@@H]2[C@@H](OC(C)(C)O2)O1)O)O

Computed Properties

• Exact Mass: 238.0608013g/mol
• Monoisotopic Mass: 238.0608013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals